Cas no 52094-05-0 (bis(methylamino)cyclobut-3-ene-1,2-dione)
52094-05-0 structure
Product Name:bis(methylamino)cyclobut-3-ene-1,2-dione
CAS No:52094-05-0
MF:C6H8N2O2
MW:140.139921188354
MDL:MFCD00154275
CID:1575533
PubChem ID:2781330
Update Time:2025-04-21
bis(methylamino)cyclobut-3-ene-1,2-dione Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclobutene-1,2-dione, 3,4-bis(methylamino)-
- 3,4-bis(methylamino)cyclobut-3-ene-1,2-dione
- bis(methylamino)cyclobut-3-ene-1,2-dione
- 3,4-di(methylamino)cyclobut-3-ene-1,2-dione
- EN300-268550
- CCA09405
- DTXSID00381785
- MFCD00154275
- D72864
- AKOS006222112
- 52094-05-0
- SCHEMBL409685
- CS-0046704
-
- MDL: MFCD00154275
- Inchi: 1S/C6H8N2O2/c1-7-3-4(8-2)6(10)5(3)9/h7-8H,1-2H3
- InChI Key: FOGOBMREAIKYCG-UHFFFAOYSA-N
- SMILES: O=C1C(C(=C1NC)NC)=O
Computed Properties
- Exact Mass: 140.05864
- Monoisotopic Mass: 140.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
bis(methylamino)cyclobut-3-ene-1,2-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-268550-1g |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95% | 1g |
$986.0 | 2023-09-11 | |
| Enamine | EN300-268550-5g |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95% | 5g |
$2858.0 | 2023-09-11 | |
| Enamine | EN300-268550-10g |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95% | 10g |
$4236.0 | 2023-09-11 | |
| Chemenu | CM432366-100mg |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95%+ | 100mg |
$378 | 2023-03-01 | |
| Chemenu | CM432366-250mg |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95%+ | 250mg |
$522 | 2023-03-01 | |
| Chemenu | CM432366-1g |
bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 95%+ | 1g |
$1044 | 2023-03-01 | |
| AstaTech | D72864-0.25/G |
3,4-BIS(METHYLAMINO)CYCLOBUT-3-ENE-1,2-DIONE |
52094-05-0 | 98% | 0.25g |
$543 | 2023-09-19 | |
| AstaTech | D72864-1/G |
3,4-BIS(METHYLAMINO)CYCLOBUT-3-ENE-1,2-DIONE |
52094-05-0 | 98% | 1g |
$1086 | 2023-09-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1117344-100mg |
3,4-Bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 97% | 100mg |
¥2460.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1117344-250mg |
3,4-Bis(methylamino)cyclobut-3-ene-1,2-dione |
52094-05-0 | 97% | 250mg |
¥3390.00 | 2024-05-10 |
bis(methylamino)cyclobut-3-ene-1,2-dione Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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